2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid

• IUPAC Name: 2-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid
• InChI: InChI=1S/C7H11N3O2S/c1-4(6(11)12)10(3)7-8-5(2)9-13-7/h4H,1-3H3,(H,11,12)
• InChI Key: ZFOKBRJWMGTAFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N(C)C(C)C(=O)O
• Molecular Formula: C7H11N3O2S
• Molecular Weight: 201.25 g/mol

Description

2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid, also known as MTAP, is an amino acid derivative that has been extensively studied for its potential applications in scientific research. This compound is of interest due to its unique chemical properties, which make it a useful tool for investigating various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid is not fully understood, but it is thought to involve the binding of the compound to the active site of the target enzyme. This binding disrupts the normal function of the enzyme, leading to a decrease in its activity. The exact mechanism by which 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid achieves this inhibition is still the subject of ongoing research.
Biochemical and Physiological Effects:
2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has been shown to have a number of biochemical and physiological effects, including the inhibition of AST activity, as mentioned above. Additionally, 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has been shown to modulate the activity of other enzymes involved in amino acid metabolism, such as alanine aminotransferase (ALT) and glutamate dehydrogenase (GDH). 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has also been shown to affect the levels of various metabolites in cells, including amino acids, nucleotides, and carbohydrates.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid in lab experiments is its potency as an enzyme inhibitor. This makes it a useful tool for investigating the role of specific enzymes in various physiological processes. Additionally, 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid is relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation of using 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid is its specificity for certain enzymes. This means that it may not be useful for investigating the role of enzymes outside of its target range.

Future Directions

There are many potential future directions for research involving 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid. One area of interest is the development of new inhibitors based on the structure of 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid. This could lead to the discovery of more potent and specific inhibitors for various enzymes involved in amino acid metabolism. Additionally, further research is needed to fully understand the mechanism of action of 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid and its effects on various physiological processes. Finally, the potential clinical applications of 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid as a therapeutic agent should be explored further, as it may have potential as a treatment for certain diseases.

Synthesis Methods

The synthesis of 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid can be achieved using a variety of methods, including chemical synthesis and enzymatic conversion. One commonly used method involves the reaction of 3-methyl-1,2,4-thiadiazol-5-amine with methyl acrylate in the presence of a suitable catalyst. This reaction yields the desired product, which can then be purified using standard chromatographic techniques.

Scientific Research Applications

2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has been used in a wide range of scientific research applications, including studies of protein structure and function, enzyme kinetics, and metabolic pathways. One notable application of 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid is in the study of the enzyme aspartate aminotransferase (AST), which is involved in the metabolism of amino acids. 2-[Methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has been shown to be a potent inhibitor of AST, making it a useful tool for investigating the role of this enzyme in various physiological processes.